Cas no 1361584-74-8 (2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1361584-74-8
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4965855
• Update Time: 2025-05-23

2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-9-2-1-8(12(16)13(9)17)10-5-7(3-4-21)6-11(22-10)14(18,19)20/h1-2,5-6H,3H2
• InChI Key： DCNXYEKXYMCANE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(CC#N)C=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Exact Mass: 363.954866 g/mol
• Monoisotopic Mass: 363.954866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.7
• Molecular Weight: 365.6

Additional information on 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile

2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile, with the CAS number 1361584-74-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which combines a trichlorophenyl group with a trifluoromethyl-substituted pyridine ring and an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most notable features of this compound is its remarkable stability under various environmental conditions. Studies have shown that the presence of the trifluoromethyl group significantly enhances the compound's thermal stability, making it suitable for high-temperature applications. Additionally, the acetonitrile group contributes to its solubility in polar solvents, which is advantageous for its use in solution-based chemical processes.

In terms of applications, 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile has found utility in several areas. In the field of agriculture, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth. Recent studies have demonstrated its effectiveness in controlling invasive weed species without causing significant harm to crops or the environment.

The compound has also shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form strong intermolecular bonds makes it ideal for creating durable and heat-resistant materials. Furthermore, its electronic properties have been leveraged in the development of new semiconductor materials for use in high-performance electronic devices.

From a biological standpoint, 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile has been studied for its potential as a drug candidate. Research indicates that it exhibits selective binding to certain protein targets, suggesting its potential use in treating various diseases. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile, with CAS number 1361584-74-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an even more significant role in future technological advancements.